Cas no 2309348-00-1 (3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline)

3-{1-(1-Benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline is a structurally complex heterocyclic compound featuring a benzofuran-carbonyl-piperidine moiety linked to a tetrahydrocinnoline core via a methoxy bridge. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules. The benzofuran and piperidine groups contribute to its lipophilicity and binding affinity, while the tetrahydrocinnoline framework may enhance stability and selectivity in target interactions. Its modular structure allows for further derivatization, making it a versatile intermediate in drug discovery, particularly for targeting central nervous system (CNS) or enzyme-related pathways. The compound's synthetic accessibility and tunable properties underscore its utility in pharmaceutical research.
3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline structure
2309348-00-1 structure
Product Name:3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline
CAS No:2309348-00-1
MF:C23H25N3O3
MW:391.46290564537
CID:5326969
Update Time:2025-05-22

3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

    • benzofuran-2-yl(4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)methanone
    • 1-benzofuran-2-yl-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone
    • 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline
    • Inchi: 1S/C23H25N3O3/c27-23(21-13-18-6-2-4-8-20(18)29-21)26-11-9-16(10-12-26)15-28-22-14-17-5-1-3-7-19(17)24-25-22/h2,4,6,8,13-14,16H,1,3,5,7,9-12,15H2
    • InChI Key: JKNGXYYUSSFJKF-UHFFFAOYSA-N
    • SMILES: O(C1=CC2=C(CCCC2)N=N1)CC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 566
  • XLogP3: 4
  • Topological Polar Surface Area: 68.5

3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline Pricemore >>

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Additional information on 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

Comprehensive Overview of 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline (CAS No. 2309348-00-1)

The compound 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline (CAS No. 2309348-00-1) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique benzofuran and piperidine moieties, combined with a tetrahydrocinnoline core, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases, cancer, and inflammatory disorders. The structural features of 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline align with these therapeutic areas, making it a subject of intense study. Its benzofuran component, in particular, is known for its bioactivity, often appearing in compounds with antioxidant and anti-inflammatory properties.

From a synthetic chemistry perspective, the preparation of CAS No. 2309348-00-1 involves multi-step organic reactions, including amidation, etherification, and cyclization. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's piperidine ring adds versatility, as this scaffold is frequently employed in CNS-targeting drugs due to its ability to cross the blood-brain barrier. This characteristic has led to speculation about its potential in treating neurological conditions such as Alzheimer's or Parkinson's disease.

The pharmacological profile of 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline is still under investigation, but early studies suggest it may exhibit selective binding affinity for certain protein targets. This selectivity is crucial for minimizing off-target effects, a key concern in modern drug development. Additionally, its tetrahydrocinnoline moiety contributes to its stability and solubility, factors that are critical for oral bioavailability and drug delivery.

In the context of AI-driven drug discovery, compounds like CAS No. 2309348-00-1 are often screened using machine learning algorithms to predict their interactions with biological systems. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional methods. The integration of computational chemistry and high-throughput screening has further enhanced the exploration of its therapeutic potential.

Another area of interest is the compound's potential role in precision medicine. With the growing emphasis on personalized treatments, researchers are examining how 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline could be tailored to individual patient profiles. Its modular structure allows for structural optimization, enabling the development of derivatives with enhanced efficacy or reduced side effects.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 2309348-00-1. As the pharmaceutical industry moves toward sustainable practices, synthetic routes for this compound are being evaluated for their eco-friendliness. Efforts to minimize waste, reduce energy consumption, and employ biodegradable reagents are becoming increasingly important in its production.

In summary, 3-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline (CAS No. 2309348-00-1) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to computational modeling, highlight its significance in contemporary research. As studies progress, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing medical challenges of our time.

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